Cas no 73469-64-4 (Benzoicacid, 3-bromo-5-(1,1-dimethylethyl)-2-hydroxy-)
73469-64-4 structure
Product Name:Benzoicacid, 3-bromo-5-(1,1-dimethylethyl)-2-hydroxy-
CAS No:73469-64-4
MF:C11H13BrO3
MW:273.123122930527
CID:580904
PubChem ID:268736
Update Time:2025-04-19
Benzoicacid, 3-bromo-5-(1,1-dimethylethyl)-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoicacid, 3-bromo-5-(1,1-dimethylethyl)-2-hydroxy-
- 3-bromo-5-tert-butyl-2-hydroxybenzoic acid
- 3-Brom-5-tert-butylsalicylsaeure
- AC1L6KWL
- AC1Q25S4
- AG-J-14827
- AR-1F2272
- CTK2I0977
- NSC109118
- 73469-64-4
- NSC-109118
- DTXSID30296398
- AKOS005150592
-
- Inchi: 1S/C11H13BrO3/c1-11(2,3)6-4-7(10(14)15)9(13)8(12)5-6/h4-5,13H,1-3H3,(H,14,15)
- InChI Key: ZZLUVCAIRRVAHY-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C(=O)O)C=C(C=1)C(C)(C)C)O
Computed Properties
- Exact Mass: 272.00479
- Monoisotopic Mass: 272.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.49
- Boiling Point: 327°Cat760mmHg
- Flash Point: 151.6°C
- Refractive Index: 1.581
- PSA: 57.53
- LogP: 3.15040
Benzoicacid, 3-bromo-5-(1,1-dimethylethyl)-2-hydroxy- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
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Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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